Cas no 122433-46-9 (1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone)

• Product Name: 1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone
• CAS No: 122433-46-9
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2897390
• PubChem ID: 14783856
• Update Time: 2024-03-01

1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone
• Ethanone, 1-(5-chloro-2-methoxy-3-pyridinyl)-

• Inchi： 1S/C8H8ClNO2/c1-5(11)7-3-6(9)4-10-8(7)12-2/h3-4H,1-2H3
• InChI Key： XNDXXKMKTIMGRX-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=CN=C1OC)C

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones